4-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-fluorophenyl)triazol-4-amine
• InChI: InChI=1S/C16H10ClFN6O/c17-12-4-2-1-3-11(12)15-20-16(25-22-15)13-14(19)24(23-21-13)10-7-5-9(18)6-8-10/h1-8H,19H2
• InChI Key: BTWZYGVBBRQISC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC=C(C=C4)F)N)Cl
• Molecular Formula: C16H10ClFN6O
• Molecular Weight: 356.74 g/mol

Description

4-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C16H10ClFN6O and its molecular weight is 356.75. The purity is usually 95%.
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Scientific Research Applications

Industrial Use and Synthesis

4-Amino-1,2,4-triazoles, a category to which the compound belongs, are pivotal raw materials in the industry of fine organic synthesis. These compounds are extensively employed in the production of agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. They also find applications in creating analytical reagents, flotation reagents, heat-resistant polymers, products with fluorescent properties, and ionic liquids, which are utilized in applied sciences, biotechnology, energy, and chemistry. In agriculture, they are crucial in producing plant protection products like insecticides, fungicides, plant growth regulators, retardants, and nitrification inhibitors for nitrogen fertilizers. In the medical field, they form the basis for manufacturing drugs like furazonal, thiotriazoline, and cardiotril, which are known for their antimicrobial and cardiological effects (Nazarov et al., 2021).

Synthetic Routes and Biological Applications

The compound is part of the 1,2,4-triazole family, which is significantly important for creating new drugs with diverse biological activities. Recent studies have focused on triazoles with anti-inflammatory, antiplatelet, antimicrobial, antimycobacterial, antitumoral, and antiviral properties. Their structural variations offer a broad range of biological activities, making them a focal point for the development of new chemical entities and pharmaceuticals. The preparation of these derivatives is crucial in addressing emerging diseases, increasing bacterial resistance, and neglected diseases affecting a significant portion of humanity (Ferreira et al., 2013).